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Compound of Interest

Compound Name: 6-Iodo-2-Tetralone

CAS No.: 239783-48-3

Cat. No.: B3254529

Get Quote

Executive Summary & Compound Profile
6-Iodo-2-Tetralone is a halogenated bicyclic ketone used primarily as an intermediate in the

synthesis of pharmaceutical agents (e.g., dopaminergic agonists). Unlike its non-halogenated

parent (2-tetralone), the presence of the iodine atom at the C6 position fundamentally alters its

waste classification.

Critical Disposal Directive: This compound must NEVER be disposed of in general organic

solvent waste or down the drain. It is classified strictly as Halogenated Organic Waste. Failure

to segregate this compound can result in the contamination of bulk non-halogenated waste

streams, leading to regulatory fines and the formation of toxic dioxins/furans during improper

incineration.
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Property Data / Classification

Chemical Structure Bicyclic aromatic ketone with aryl iodide

Physical State
Solid (typically off-white to yellow

powder/crystalline)

Primary Hazard
Irritant (Skin/Eye), Aquatic Toxicity, Potential

Iodine Release

Waste Code (RCRA/EU)
Halogenated Organic (often D001/D003 if

reactive, or generic hazardous)

Incineration Req.
High-temperature incineration (>1100°C) with

flue gas scrubbing

Hazard Identification & Safety Assessment
Before initiating disposal, you must understand the specific risks associated with iodinated

ketones.

Aryl Iodide Instability: The C-I bond is weaker than C-Cl or C-Br bonds. Exposure to light or

heat can cause homolytic cleavage, releasing free iodine (

) or hydrogen iodide (

), which are corrosive and toxic.

Ketone Reactivity: As a ketone, it can form Schiff bases with amines or react with strong

oxidizing agents.

Environmental Persistence: Halogenated aromatics are often persistent in the environment

and toxic to aquatic life.

Safety & PPE Requirements:

Gloves: Nitrile (Double gloving recommended for solutions).

Eye Protection: Chemical splash goggles.
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Respiratory: Fume hood is mandatory. If handling large quantities of dust, use N95/P100.

Waste Classification Logic
Effective disposal relies on correct segregation. You must determine the state of your waste.[1]

[2][3][4][5][6]

Decision Matrix: Waste Segregation

Waste Generation: 6-Iodo-2-Tetralone

What is the physical state?

Pure Solid / Powder

Solid

Dissolved in Solvent

Liquid

Stream A: Solid Hazardous Waste
(Tag: Halogenated Organic Solid) Is the solvent Halogenated?

Stream B: Halogenated Liquid Waste
(Tag: Halogenated Solvent)

Yes (e.g., DCM, Chloroform)

Stream C: Segregated Halogenated Waste
(DO NOT MIX with General Non-Halo)

No (e.g., Acetone, Ethyl Acetate)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 6-Iodo-2-Tetralone waste streams to ensure correct

incineration protocols.

Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid (Expired/Surplus)
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Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar. Avoid

metal containers as iodine can corrode them.

Transfer: Transfer the solid carefully inside a fume hood to avoid dust generation.

Labeling: Apply a hazardous waste tag immediately.[2]

Constituents: "6-Iodo-2-Tetralone".

Hazard Checkboxes: Toxic, Irritant.

Note: Write "Halogenated Solid" clearly.

Storage: Store in a cool, dark place (iodides are light-sensitive) until pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Segregation:

If dissolved in Dichloromethane (DCM) or Chloroform: Pour into the Halogenated Solvent

carboy.

If dissolved in Acetone or Ethyl Acetate: You must NOT pour this into the "Non-

Halogenated" carboy. The presence of 6-Iodo-2-Tetralone makes the entire mixture

halogenated. You must start a separate waste bottle labeled "Non-Halogenated Solvents

contaminated with Halogens" or simply add it to the Halogenated stream if your facility

allows mixing (check local EHS rules).

Quenching (If Reactive): If the mixture contains residual reagents (e.g., borohydrides, acids),

quench them first before adding to the waste container to prevent pressure buildup.

Cap & Tag: Cap tightly. Ensure the cap liner is compatible (PTFE/Teflon liners are best).

The "Why": Technical Rationale for Incineration
Why can't this go into general waste?

Dioxin Prevention: When non-halogenated organic waste is incinerated, it is often done at

lower temperatures. If halogenated compounds (like 6-Iodo-2-Tetralone) are present,
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incomplete combustion can form dioxins and furans, which are persistent organic pollutants.

Acid Gas Formation: Combustion of this compound generates Hydrogen Iodide (HI).

Specialized incinerators use "scrubbers" (alkaline sprays) to neutralize these acid gases

before they exit the smokestack. General waste incinerators may lack this capability.

Disposal Lifecycle Diagram

Lab Bench
(Generation)

Segregation
(Halogenated Stream)

Tagging Satellite Accumulation
(Secondary Containment)

Cap & Store
EHS Pickup

Request Pickup High-Temp Incinerator
(>1100°C + Scrubbers)

Transport

Click to download full resolution via product page

Figure 2: The lifecycle of halogenated waste from bench to destruction.

Emergency Procedures (Spills)
Minor Spill (< 10g/10mL):

Alert: Notify nearby personnel.

PPE: Wear goggles, nitrile gloves, and lab coat.

Absorb:

Liquids: Use vermiculite or a commercial solvent absorbent pad.

Solids: Cover with wet paper towels to prevent dust, then wipe up.

Clean: Wipe the area with acetone, then soap and water.

Dispose: Place all cleanup materials (gloves, paper towels, absorbent) into a clear plastic

bag, seal it, and tag it as Solid Hazardous Waste (Contaminated Debris).

Major Spill (> 10g/10mL or outside fume hood):

Evacuate: Leave the room and close the door.
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Secure: Post a "Do Not Enter" sign.

Contact: Call your facility's EHS Emergency Line immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. campussafety.lehigh.edu [campussafety.lehigh.edu]

2. mn.uio.no [mn.uio.no]

3. fishersci.com [fishersci.com]

4. practicegreenhealth.org [practicegreenhealth.org]

5. louisville.edu [louisville.edu]

6. ethz.ch [ethz.ch]

7. 2-Tetralone | C10H10O | CID 68266 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://louisville.edu/dehs/waste-disposal/waste-disposal-files/combining-compatible-organic-solvents-guide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Tetralone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Tetralone
https://www.benchchem.com/product/b3254529?utm_src=pdf-custom-synthesis#bc-rfq
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/hazardous-waste-guide.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1330322&productDescription=1-TETRALONE+97%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://practicegreenhealth.org/tools-and-resources/hazardous-waste-characterization
https://louisville.edu/dehs/waste-disposal/waste-disposal-files/combining-compatible-organic-solvents-guide
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Tetralone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3254529?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Comprehensive Disposal Protocol: 6-Iodo-2-Tetralone].
BenchChem, [2026]. [Online PDF]. Available at:
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iodo-2-tetralone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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